Cas no 1691108-25-4 (tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate)

• Product Name: tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate
• CAS No: 1691108-25-4
• MF: C₁₃H₂₂N₆O₂
• MW: 294.352781772614
• CID: 5878925
• PubChem ID: 136840231
• Update Time: 2025-05-19

tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine-7(6H)-carboxylic acid, 2-amino-1,5,5a,8,9,9a-hexahydro-, 1,1-dimethylethyl ester
• tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate
• EN300-1118523
• tert-Butyl4-amino-2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene-11-carboxylate
• 1691108-25-4
• tert-Butyl 4-amino-2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene-11-carboxylate

• Inchi： 1S/C13H22N6O2/c1-13(2,3)21-12(20)18-5-4-9-8(7-18)6-15-11-16-10(14)17-19(9)11/h8-9H,4-7H2,1-3H3,(H3,14,15,16,17)
• InChI Key： HWXQIMGEGGHNEJ-UHFFFAOYSA-N
• SMILES： C12N=C(N)NN1C1CCN(C(OC(C)(C)C)=O)CC1CN=2

Computed Properties

• Exact Mass: 294.18042397g/mol
• Monoisotopic Mass: 294.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 419.0±55.0 °C(Predicted)
• pka: 10.27±0.20(Predicted)

Additional information on tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate

Professional Introduction to tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate (CAS No. 1691108-25-4)

The compound tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate, identified by its CAS number 1691108-25-4, represents a fascinating molecule in the realm of synthetic chemistry and pharmaceutical research. This intricate heterocyclic structure features a complex fused ring system with multiple nitrogen atoms, making it a subject of significant interest for its potential applications in medicinal chemistry and materials science.

At the core of this compound's significance lies its unique structural framework. The pentaazatricyclo7.4.0.0,2,6trideca scaffold is a highly strained macrocycle with a rich history of serving as a scaffold for designing bioactive molecules. The presence of multiple nitrogen atoms within this framework introduces various hydrogen bonding and coordination possibilities, which can be exploited in drug design to enhance binding affinity and selectivity. Specifically, the 4-amino substituent at the tricyclic core provides a reactive site for further functionalization, enabling the construction of more complex derivatives with tailored properties.

In recent years, there has been growing interest in macrocyclic compounds due to their ability to mimic natural products and biological receptors. The tert-butyl group attached to the carboxylate moiety not only enhances the solubility of the compound in organic solvents but also introduces steric hindrance that can modulate binding interactions. This dual functionality makes the compound an attractive candidate for developing novel therapeutic agents.

The pharmaceutical relevance of this compound is further underscored by its potential as a precursor in the synthesis of bioactive molecules targeting specific biological pathways. For instance, studies have shown that tricyclic nitrogen-containing heterocycles can exhibit significant activity against enzymes and receptors involved in inflammation and cancer metabolism. The pentaazatricyclo7.4.0.0,2,6trideca core has been explored in various derivatives that demonstrate inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Molecular docking studies have suggested that the tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate scaffold can effectively interact with target proteins through multiple hydrogen bonds and hydrophobic interactions. This insight has guided the design of analogs with improved pharmacokinetic profiles and reduced off-target effects.

Moreover, the compound's structural complexity offers opportunities for exploring novel synthetic methodologies that could be applied to other bioactive scaffolds. Transition-metal-catalyzed reactions have been particularly useful in constructing tricyclic nitrogen-containing heterocycles with high regioselectivity and yield. These methods are not only efficient but also environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

The potential applications of this compound extend beyond pharmaceuticals into materials science and catalysis. The rigid macrocyclic structure can serve as a template for designing molecular recognition systems capable of binding small molecules or metal ions with high specificity. Such systems have applications in sensing technologies and catalytic processes where precise molecular interactions are crucial.

In conclusion,tert-butyl 4-amino-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate (CAS No. 1691108-25-4) is a structurally fascinating molecule with significant potential in drug discovery and materials science. Its unique scaffold and functional groups make it an excellent candidate for further exploration through both experimental synthesis and computational modeling.